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Cat. No.: B15623202

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a detailed guide for the preparation of PBA-1105b stock
solutions in dimethyl sulfoxide (DMSO). While specific quantitative solubility data for PBA-
1105b is not readily available in public literature, this document outlines a protocol based on
the properties of the closely related compound, PBA-1105, and established laboratory
practices for creating high-concentration stock solutions suitable for in vitro and in vivo
research. The provided experimental workflow and recommendations will ensure reliable and
reproducible preparation of PBA-1105b for use in studying its role as an autophagy-targeting
chimeric compound (AUTOTAC).

Introduction

PBA-1105b is a PEGylated derivative of PBA-1105, an autophagy-targeting chimera
(AUTOTAC) that functions by inducing the self-oligomerization of the p62 protein.[1] This action
enhances the autophagic flux of ubiquitinated protein aggregates, making PBA-1105b a
valuable tool for research in areas such as neurodegenerative diseases and other conditions
characterized by protein aggregation. Accurate and consistent preparation of stock solutions is
the first critical step for any experiment. Dimethyl sulfoxide (DMSO) is a common solvent for
dissolving organic molecules for biological assays. This document provides a recommended
protocol for preparing PBA-1105b stock solutions in DMSO.
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Quantitative Data for Stock Solution Preparation

Due to the limited availability of precise solubility data for PBA-1105b in DMSO, the following
table provides recommended starting concentrations for stock solutions based on information
available for the parent compound, PBA-1105. Researchers should consider this a starting
point and may need to perform their own solubility tests for higher concentrations. For the
related compound PBA-1105, a pre-made 10 mM solution in DMSO is commercially available,
suggesting good solubility at this concentration.

Parameter Value Notes

A commonly used and likely
Recommended Stock

) 10 mM achievable concentration for in
Concentration ) )
vitro studies.
Use high-purity, anhydrous
Solvent 100% DMSO gh-pUry y. )
DMSO to ensure stability.
Aliquot to avoid repeated
Storage Temperature -20°C or -80°C
freeze-thaw cycles.
Recommended for storage
Long-term Storage -80°C

longer than one month.

Experimental Protocol: Preparation of a 10 mM PBA-
1105b Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of PBA-1105b.

Materials:

PBA-1105b powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips
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¢ \ortex mixer

¢ (Optional) Sonicator water bath

Workflow Diagram:
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Protocol for PBA-1105b Stock Solution Preparation

Preparation

Weigh PBA-1105b Powder

Calculate required voliime

Add Anhydrous DMSO

Ensure tight sealing

Vortex to Dissolve
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If not fully dissolved
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Optional: Sonicate

Aliquot into Tubes

Protect from light

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing PBA-1105b stock solution in DMSO.
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Procedure:

e Determine the required volume: Calculate the volume of DMSO needed to achieve a 10 mM
concentration based on the mass of PBA-1105b and its molecular weight. Note: The exact
molecular weight may vary between batches; always refer to the manufacturer's certificate of
analysis.

» Weighing: Carefully weigh the desired amount of PBA-1105b powder in a sterile
microcentrifuge tube or vial.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
PBA-1105b powder.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. A clear solution should be obtained.

e Sonication (Optional): If the compound does not fully dissolve with vortexing, sonicate the
solution in a water bath for 5-10 minutes at room temperature.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months). Protect the tubes from light.

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, when handling PBA-1105b and DMSO.

e Work in a well-ventilated area or a chemical fume hood.

o Refer to the Safety Data Sheet (SDS) for PBA-1105b and DMSO for detailed safety
information.

Signaling Pathway of PBA-1105b
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PBA-1105b, as an AUTOTAC, leverages the cellular autophagy pathway to clear target
proteins. It induces the self-oligomerization of p62, a key autophagy receptor, which then
recognizes and sequesters ubiquitinated protein aggregates into autophagosomes for
lysosomal degradation.
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PBA-1105b Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Application Notes and Protocols: PBA-1105b Solubility
in DMSO for Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623202#pba-1105b-solubility-in-dmso-for-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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